Cas no 2172598-42-2 (2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172598-42-2
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5927186
• PubChem ID: 165600898
• Update Time: 2025-06-10

2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172598-42-2
• EN300-1598501

• Inchi： 1S/C10H16N4O2/c1-15-7-3-6-14-10(8-16-2)9(4-5-11)12-13-14/h3-4,6-8H2,1-2H3
• InChI Key： GDLGZZQLTLWLEC-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(COC)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 73Ų

Additional information on 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

2-5-(Methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

The compound 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172598-42-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely recognized for their stability and versatility in chemical synthesis. The structure of this molecule incorporates a triazole ring substituted with specific functional groups, including a methoxymethyl group and a 3-methoxypropyl group, which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step reactions that require meticulous control over reaction conditions to achieve high yields and purity. Researchers have employed various methodologies, including click chemistry and transition metal catalysis, to assemble the triazole core and its substituents efficiently.

The presence of the methoxymethyl group and the 3-methoxypropyl group introduces significant steric and electronic effects into the molecule. These features are critical in determining its reactivity and compatibility with other chemical systems. For instance, the methoxy groups can act as electron-donating substituents, influencing the molecule's ability to participate in nucleophilic or electrophilic reactions. Additionally, the triazole ring itself is known for its ability to engage in hydrogen bonding and π-interactions, making it a valuable component in supramolecular chemistry.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecular architectures. Its structure allows for further functionalization at various positions on the triazole ring, enabling the creation of derivatives with tailored properties. For example, substitution at the 4-position of the triazole ring could lead to compounds with enhanced bioavailability or improved stability under physiological conditions.

Recent studies have also explored the role of this compound in drug discovery efforts. The triazole moiety is frequently encountered in pharmaceutical agents due to its ability to modulate pharmacokinetic properties such as solubility and permeability. By incorporating this compound into drug candidates, researchers aim to develop molecules with improved therapeutic indices and reduced side effects.

In terms of environmental impact, the synthesis and application of 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile must adhere to sustainable practices to minimize ecological footprint. Green chemistry principles are increasingly being integrated into synthetic protocols to ensure that such compounds are produced efficiently while reducing waste and energy consumption.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its electronic structure, reactivity profiles, and potential interactions with biological systems. These insights are invaluable for guiding experimental efforts and optimizing synthetic pathways.

In conclusion, 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile building block for future innovations in materials science and pharmacology.